6-Chloro-n-isobutylpyridazine-3-carboxamide
Description
6-Chloro-n-isobutylpyridazine-3-carboxamide (6-Cl-NIBPC) is an organic compound belonging to the class of pyridazine derivatives. It is a colorless solid with a molecular formula of C7H10ClN3O and a molar mass of 191.6 g/mol. It is used in a variety of scientific research applications, such as in the synthesis of other compounds and in the study of biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Advanced Electronics
This compound has been used in the design of new organic semiconducting materials for high-tech applications such as solar cells and transistors . It has been synthesized to be both transparent and colorless while absorbing near-infrared light .
Photodetectors
Molecules that can absorb near-infrared light but not visible light, and so are colorless, have applications in photodetectors . This compound fits this description, making it a potential candidate for use in photodetector technology .
Chemotherapy
The ability to make substances that respond to only specific ranges of the spectrum could lead to important new applications in chemotherapy . This compound, being able to absorb near-infrared light but not visible light, could potentially be used in targeted drug delivery systems .
Antifungal Activities
Pyridazine derivatives, which this compound is a part of, are known to possess a wide range of bioactivities and are often employed as antifungal agents . Some of these compounds have shown moderate to good antifungal activities .
Agriculture
Pyridazine derivatives have immense potential in agricultural science as plant growth regulators and crop protection agents . This compound, being a pyridazine derivative, could potentially be used in these applications .
Insecticides
Many pyridazine derivatives are well known to possess a wide range of bioactivities and are often employed as insecticides . This compound, being a pyridazine derivative, could potentially be used in these applications .
properties
IUPAC Name |
6-chloro-N-(2-methylpropyl)pyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O/c1-6(2)5-11-9(14)7-3-4-8(10)13-12-7/h3-4,6H,5H2,1-2H3,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPAMDUNFBYKSRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=NN=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-n-isobutylpyridazine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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